Cas no 63744-29-6 (5-Bromo-1,2,4triazolo4,3-apyrazine)

• Product Name: 5-Bromo-1,2,4triazolo4,3-apyrazine
• CAS No: 63744-29-6
• MF: C₅H₃BrN₄
• MW: 199.008118867874
• MDL: MFCD13193617
• CID: 1081950
• PubChem ID: 71748557
• Update Time: 2025-06-13

5-Bromo-1,2,4triazolo4,3-apyrazine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-[1,2,4]triazolo[4,3-a]pyrazine
• 1,2,4-triazolo[4,3-a]pyrazine, 5-bromo-
• 5-Bromo[1,2,4]triazolo[4,3-a]pyrazine
• LogP
• DTXSID40857651
• FD10582
• AKOS022176023
• DB-368275
• OSM-S-612
• MFCD13193617
• A868045
• Z1255432825
• EN300-7414372
• 63744-29-6
• SCHEMBL17844879
• 5-Bromo-1,2,4triazolo4,3-apyrazine

• MDL： MFCD13193617
• Inchi： 1S/C5H3BrN4/c6-4-1-7-2-5-9-8-3-10(4)5/h1-3H
• InChI Key： CTDOUHOODJJYQH-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=NN=CN21

Computed Properties

• Exact Mass: 197.95419
• Monoisotopic Mass: 197.95411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 2.133
• Refractive Index: 1.835
• PSA: 43.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 5-Bromo-1,2,4triazolo4,3-apyrazine

Comprehensive Overview of 5-Bromo-1,2,4-triazolo[4,3-a]pyrazine (CAS No. 63744-29-6)

5-Bromo-1,2,4-triazolo[4,3-a]pyrazine (CAS No. 63744-29-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated triazolopyrazine derivative serves as a versatile building block in organic synthesis, particularly in the development of novel bioactive molecules. Its molecular framework combines a triazole ring fused with a pyrazine core, offering a robust platform for drug discovery and material science applications.

In recent years, the demand for 5-Bromo-1,2,4-triazolo[4,3-a]pyrazine has surged, driven by its role in designing kinase inhibitors and antiviral agents. Researchers are actively exploring its potential in targeting diseases such as cancer and viral infections, aligning with the growing focus on precision medicine and small-molecule therapeutics. The compound’s bromine substituent enhances its reactivity, enabling efficient cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig, which are pivotal in modern medicinal chemistry.

From an industrial perspective, CAS No. 63744-29-6 is synthesized through optimized routes to ensure high purity and yield. Its stability under standard conditions makes it a reliable intermediate for large-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its structural integrity, meeting stringent regulatory standards for pharmaceutical intermediates.

The compound’s relevance extends to agrochemical innovation, where it contributes to the development of next-generation pesticides and herbicides. Its mode of action often involves disrupting enzymatic pathways in pests, offering an eco-friendly alternative to traditional chemicals. This aligns with global trends toward sustainable agriculture and reduced environmental impact, addressing common search queries like "green chemistry in agrochemicals" and "biodegradable pesticide formulations."

In material science, 5-Bromo-1,2,4-triazolo[4,3-a]pyrazine is investigated for its electronic properties, particularly in organic semiconductors and light-emitting diodes (OLEDs). Its conjugated system and electron-deficient nature make it a candidate for optoelectronic devices, resonating with searches for "advanced materials for renewable energy." Researchers are also examining its potential in metal-organic frameworks (MOFs), which are pivotal for gas storage and catalysis.

Safety and handling protocols for CAS No. 63744-29-6 adhere to industry best practices, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under standard guidelines, its handling requires caution to avoid inhalation or skin contact, reflecting the broader discourse on "safe laboratory practices for synthetic intermediates."

In summary, 5-Bromo-1,2,4-triazolo[4,3-a]pyrazine (CAS No. 63744-29-6) is a multifaceted compound with applications spanning drug discovery, agrochemicals, and advanced materials. Its adaptability and synthetic utility position it as a critical asset in addressing contemporary challenges across scientific disciplines, from personalized healthcare to environmental sustainability.